Cas no 913720-09-9 (1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 913720-09-9
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• MDL: MFCD11036631
• CID: 4659509
• PubChem ID: 55264955
• Update Time: 2025-06-13

1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-(2,3-difluorophenyl)-
• 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD11036631
• Inchi： 1S/C10H7F2N/c11-8-3-1-2-7(9(8)12)10(6-13)4-5-10/h1-3H,4-5H2
• InChI Key： ZXJJVEYDDUOPRS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2F)(C#N)CC1

Additional information on 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(2,3-Difluorophenyl)cyclopropane-1-carbonitrile (CAS: 913720-09-9)

The compound 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile (CAS: 913720-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring and difluorophenyl moiety contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the application of 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases implicated in cancer progression. The compound's ability to form stable interactions with the ATP-binding site of kinases was confirmed through X-ray crystallography and molecular docking studies.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a precursor for the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The presence of fluorine atoms in 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile provides a strategic advantage in this regard, as evidenced by its incorporation into several preclinical candidates.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. A 2024 study reported the synthesis of a radiolabeled derivative of 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile for use as a PET tracer. Preliminary results indicated high specificity and binding affinity for target tissues, suggesting its potential utility in diagnostic imaging.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile. Ongoing research is focused on addressing issues related to solubility, metabolic stability, and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2,3-difluorophenyl)cyclopropane-1-carbonitrile (CAS: 913720-09-9) represents a versatile and valuable compound in modern drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. Future research should prioritize the exploration of its therapeutic potential in diverse disease models and the optimization of its drug-like properties.